Cas no 6941-12-4 (2-4-(tert-Butyl)phenoxypropanoic Acid)

• Product Name: 2-4-(tert-Butyl)phenoxypropanoic Acid
• CAS No: 6941-12-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD00152318
• CID: 1076812
• PubChem ID: 246868
• Update Time: 2025-06-19

2-4-(tert-Butyl)phenoxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(tert-Butyl)phenoxy]propanoic acid
• 2-(4-TERT-BUTYLPHENOXY)PROPANOIC ACID
• (2R)-2-(4-tert-butylphenoxy)propanoic acid
• 2-(4-t-Butylphenoxy)propionic acid
• 2-(4-tert-butyl-phenoxy)-propionic acid
• 2-(4-tert-Butyl-phenoxy)-propionsaeure
• 2-(p-tert-butylphenoxy)propionic acid
• 2-[4-(1,1-dimethylethyl)phenoxy]-propanoic acid
• AC1Q2BZU
• AC1Q5SUP
• AG-G-70059
• NSC60452
• O-(4-tert.-Butyl-phenyl)-DL-milchsaeure
• ST089338
• SureCN4343686
• CS-0224117
• AKOS016353284
• Propionic acid, 2-(p-tert-butylphenoxy)-
• Propanoic acid,1-dimethylethyl)phenoxy]-
• alpha-(p-tert-Butylphenoxy)propionic acid
• Oprea1_776356
• DTXSID50289363
• VS-04278
• 4-tert-Butylphenoxy-.alpha.-propionic acid
• DMJZZNRMJJGRNF-UHFFFAOYSA-N
• EN300-11785
• HMS1761K15
• Z57985383
• CCG-889
• 6941-12-4
• MFCD00152318
• 2-(4-(tert-Butyl)phenoxy)propanoic acid
• SCHEMBL4343686
• NSC-60452
• AKOS000104435
• 2-(4-TERT-BUTYLPHENOXY)PROPANOICACID
• STK397806
• ALBB-000837
• DB-364101
• BBL014332
• 2-4-(tert-Butyl)phenoxypropanoic Acid

• MDL： MFCD00152318
• Inchi： 1S/C13H18O3/c1-9(12(14)15)16-11-7-5-10(6-8-11)13(2,3)4/h5-9H,1-4H3,(H,14,15)
• InChI Key： DMJZZNRMJJGRNF-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 221.11781
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 49.36
• LogP: 2.83600
• Vapor Pressure: Not available

2-4-(tert-Butyl)phenoxypropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(tert-Butyl)phenoxypropanoic Acid

2-[4-(tert-Butyl)phenoxy]propanoic Acid: A Comprehensive Overview

2-[4-(tert-Butyl)phenoxy]propanoic acid, also known by its CAS number 6941-12-4, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a precursor in the synthesis of advanced materials.

The molecular structure of 2-[4-(tert-Butyl)phenoxy]propanoic acid consists of a phenoxy group substituted with a tert-butyl moiety at the para position, linked to a propanoic acid chain. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The tert-butyl group, in particular, contributes to the compound's stability and enhances its solubility properties, which are critical for its use in various industrial processes.

Recent research has focused on the synthesis and characterization of 2-[4-(tert-Butyl)phenoxy]propanoic acid. Scientists have explored novel synthetic pathways that improve yield and reduce production costs. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to efficiently produce this compound with high purity. Such advancements underscore the growing interest in optimizing manufacturing processes for this compound.

In terms of applications, 2-[4-(tert-Butyl)phenoxy]propanoic acid has shown promise in the pharmaceutical industry as a building block for drug development. Its ability to form stable esters and amides makes it an attractive candidate for creating bioactive molecules. Additionally, this compound has been investigated for its potential as an agrochemical ingredient, particularly in enhancing plant growth and resistance to environmental stressors.

The environmental impact of 2-[4-(tert-Butyl)phenoxy]propanoic acid has also been a topic of recent research. Studies have assessed its biodegradability and toxicity levels under various conditions. Results indicate that the compound exhibits moderate biodegradability, which aligns with current sustainability trends in chemical manufacturing. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 2-[4-(tert-Butyl)phenoxy]propanoic acid, CAS number 6941-12-4, is a multifaceted compound with expanding applications across diverse industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation is expected to grow significantly.